Cas no 130683-71-5 (Thymidine,3'-azido-3'-deoxy-, 5'-hexanoate (9CI))

• Product Name: Thymidine,3'-azido-3'-deoxy-, 5'-hexanoate (9CI)
• CAS No: 130683-71-5
• MF: C₁₆H₂₃N₅O₅
• MW: 365.384323358536
• CID: 143151
• PubChem ID: 452425
• Update Time: 2025-04-19

Thymidine,3'-azido-3'-deoxy-, 5'-hexanoate (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine,3'-azido-3'-deoxy-, 5'-hexanoate (9CI)
• [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl hexanoate
• 130683-71-5
• [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl hexanoate
• 5'-O-Hexanoyl AZT
• Thymidine, 3'-azido-3'-deoxy-, 5'-hexanoate
• DTXSID60156673
• 5'-O-Hexanoyl-3'-azido-3'-deoxythymidine

• Inchi： 1S/C16H23N5O5/c1-3-4-5-6-14(22)25-9-12-11(19-20-17)7-13(26-12)21-8-10(2)15(23)18-16(21)24/h8,11-13H,3-7,9H2,1-2H3,(H,18,23,24)/t11-,12+,13+/m0/s1
• InChI Key： LUIPEEQBFGQZHM-YNEHKIRRSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1COC(CCCCC)=O)N=[N+]=[N-])N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 365.17009
• Monoisotopic Mass: 365.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• PSA: 133.7